6-cyclopropyl-N-methylpyridazin-3-amine
Overview
Description
6-Cyclopropyl-N-methylpyridazin-3-amine (6-CNMPA) is an organic compound that has been studied extensively due to its potential biological and medicinal properties. It is a heterocyclic compound, meaning it contains both carbon and nitrogen atoms in its ring structure. 6-CNMPA is a derivative of the pyridazine ring system, which is known for its wide range of biological activities. In recent years, 6-CNMPA has been studied for its potential applications in drug discovery, drug design, and drug delivery.
Scientific Research Applications
6-cyclopropyl-N-methylpyridazin-3-amine has been studied extensively for its potential applications in scientific research. It has been used as a model compound to study the effects of cyclopropyl substituents on the structure and properties of pyridazine compounds. 6-cyclopropyl-N-methylpyridazin-3-amine has also been studied for its potential applications in drug discovery, drug design, and drug delivery. In addition, it has been used to study the effects of pyridazine derivatives on enzyme activity, protein-ligand interactions, and cellular responses.
Mechanism of Action
The mechanism of action of 6-cyclopropyl-N-methylpyridazin-3-amine is not yet fully understood. However, it is believed that the compound binds to proteins and enzymes and modulates their activity. It is also believed that 6-cyclopropyl-N-methylpyridazin-3-amine can interact with cell membrane receptors, leading to changes in cell signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-cyclopropyl-N-methylpyridazin-3-amine are not yet fully understood. However, it has been shown to have anticancer, anti-inflammatory, and anticonvulsant activities. In addition, it has been shown to have antioxidant properties, which can protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
The advantages of using 6-cyclopropyl-N-methylpyridazin-3-amine in lab experiments include its low cost, ease of synthesis, and wide range of potential applications. However, there are some limitations to using 6-cyclopropyl-N-methylpyridazin-3-amine in lab experiments. For example, it is a relatively new compound and its mechanism of action is not yet fully understood. In addition, it can be difficult to purify and isolate 6-cyclopropyl-N-methylpyridazin-3-amine due to its complex structure.
Future Directions
For 6-cyclopropyl-N-methylpyridazin-3-amine research include further exploration of its mechanism of action and its potential applications in drug discovery and drug delivery. In addition, further research is needed to explore its potential uses in the treatment of various diseases, such as cancer and inflammation. Other potential future directions for 6-cyclopropyl-N-methylpyridazin-3-amine research include exploring its effects on cell signaling pathways, investigating its antioxidant properties, and studying its effects on protein-ligand interactions.
Synthesis Methods
6-cyclopropyl-N-methylpyridazin-3-amine is synthesized via a series of chemical reactions. The first step is the formation of a cyclopropyl-methylpyridazin-3-amine intermediate by reacting pyridazin-3-amine with 1,3-dichloropropene. This intermediate is then reacted with sodium hypochlorite in an aqueous solution to form 6-cyclopropyl-N-methylpyridazin-3-amine. This method of synthesis is advantageous as it is a simple and cost-effective procedure.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-cyclopropyl-N-methylpyridazin-3-amine can be achieved through a multi-step process involving the cyclization of a suitable precursor.", "Starting Materials": [ "4-cyclopropyl-3-nitrobenzoic acid", "methylamine", "sodium borohydride", "acetic acid", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Reduction of 4-cyclopropyl-3-nitrobenzoic acid with sodium borohydride in acetic acid to yield 4-cyclopropyl-3-aminobenzoic acid", "Reaction of 4-cyclopropyl-3-aminobenzoic acid with methylamine in ethanol to yield 6-cyclopropyl-3-(methylamino)benzoic acid", "Cyclization of 6-cyclopropyl-3-(methylamino)benzoic acid with sodium hydroxide in water to yield 6-cyclopropylpyridazin-3-amine", "Methylation of 6-cyclopropylpyridazin-3-amine with methyl iodide in ethanol to yield 6-cyclopropyl-N-methylpyridazin-3-amine" ] } | |
CAS RN |
1344209-24-0 |
Product Name |
6-cyclopropyl-N-methylpyridazin-3-amine |
Molecular Formula |
C8H11N3 |
Molecular Weight |
149.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
